Cas no 251307-28-5 (2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol)

• Product Name: 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol
• CAS No: 251307-28-5
• CID: 4642992
• Update Time: 2025-05-21

2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CHLOROPHENYL)SULFONYL]-1,1-DIPHENYL-1-ETHANOL
• 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol

Professional Introduction to Compound with CAS No. 251307-28-5 and Product Name: 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol

The compound with the CAS number 251307-28-5 and the product name 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The presence of a 4-chlorophenylsulfonyl group and a diphenyl moiety in its molecular structure suggests a high degree of complexity and functionality, which is often leveraged in the design of novel therapeutic agents.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry. The sulfonyl group is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the development of small-molecule drugs. In particular, derivatives of 2-(4-chlorophenyl)sulfonyl compounds have shown promise in targeting various biological pathways, including enzyme inhibition and receptor modulation. The compound in question, 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol, exemplifies this trend by integrating multiple pharmacophoric elements that could contribute to its efficacy.

The diphenyl backbone of this molecule adds another layer of complexity, which can influence both its physical properties and biological activity. Diphenyl groups are frequently employed in pharmaceuticals due to their ability to stabilize molecular structures and improve solubility profiles. This makes 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol a particularly interesting candidate for further investigation. Researchers have been exploring the potential of such compounds in treating a range of conditions, from inflammatory diseases to neurological disorders.

In the context of current research, there is growing evidence suggesting that sulfonyl-substituted alcohols can exhibit significant therapeutic potential. These compounds have been shown to interact with biological targets in ways that could lead to novel treatment strategies. For instance, studies have demonstrated that certain sulfonyl alcohols can inhibit key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The specific arrangement of atoms in 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol may confer unique properties that make it effective against these targets.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity. The integration of the 4-chlorophenylsulfonyl group with the diphenyl ethanol backbone requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce such complex molecules with increasing efficiency, which is crucial for drug development pipelines. The ability to tailor molecular structures at this level allows for the optimization of pharmacokinetic properties and target specificity.

From a biological perspective, the potential interactions between 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol and biological macromolecules are areas of active investigation. Computational modeling and experimental techniques are being employed to elucidate how this compound might bind to its intended targets. Understanding these interactions at an atomic level is essential for designing molecules with improved therapeutic profiles. Preliminary studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors, although further research is needed to confirm these findings.

The pharmaceutical industry has been increasingly interested in developing drugs based on sulfonyl-containing scaffolds due to their versatility and efficacy. The structural features of 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol align well with this trend, making it a promising candidate for future drug candidates. Companies specializing in medicinal chemistry are investing heavily in exploring derivatives like this one, hoping to identify new therapeutic agents that address unmet medical needs.

In conclusion, the compound with CAS no. 251307-28-5 and the product name 2-(4-Chlorophenyl)sulfonyl-1,1-diphenyl-1-ethanol represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for further study. As research continues to uncover new applications for sulfonyl-containing compounds, molecules like this one are likely to play an important role in the development of next-generation therapeutics.